Cas no 1337741-85-1 (2-(2-methoxy-4-methylphenyl)azetidine)

• Product Name: 2-(2-methoxy-4-methylphenyl)azetidine
• CAS No: 1337741-85-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5981292
• PubChem ID: 165718394
• Update Time: 2025-08-04

2-(2-methoxy-4-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-methylphenyl)azetidine
• 1337741-85-1
• EN300-1738592

• Inchi： 1S/C11H15NO/c1-8-3-4-9(10-5-6-12-10)11(7-8)13-2/h3-4,7,10,12H,5-6H2,1-2H3
• InChI Key： PJBKKLUWLMWRHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C1CCN1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-methoxy-4-methylphenyl)azetidine

Recent Advances in the Study of 2-(2-Methoxy-4-methylphenyl)azetidine (CAS: 1337741-85-1)

The compound 2-(2-methoxy-4-methylphenyl)azetidine (CAS: 1337741-85-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 2-(2-methoxy-4-methylphenyl)azetidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for enabling further pharmacological evaluations and potential industrial applications. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its viability as a drug candidate.

Pharmacological investigations have revealed that 2-(2-methoxy-4-methylphenyl)azetidine exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders, such as anxiety and depression. For instance, a 2023 study in Neuropharmacology demonstrated that the compound acts as a selective agonist for serotonin receptors, which are implicated in mood regulation. These findings open new avenues for developing targeted therapies with fewer side effects compared to existing treatments.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory properties. A study in the European Journal of Pharmacology (2024) reported that 2-(2-methoxy-4-methylphenyl)azetidine inhibits key inflammatory pathways, such as the NF-κB signaling cascade. This suggests its potential utility in managing chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable safety profile in animal models, further supporting its therapeutic potential.

Despite these promising findings, challenges remain in the development of 2-(2-methoxy-4-methylphenyl)azetidine as a therapeutic agent. Current research is focused on addressing issues related to bioavailability and metabolic stability. For example, a recent preprint on bioRxiv (2024) proposed structural modifications to enhance the compound's pharmacokinetic properties while retaining its pharmacological efficacy. Such efforts are essential for advancing the compound through preclinical and clinical trials.

In conclusion, 2-(2-methoxy-4-methylphenyl)azetidine (CAS: 1337741-85-1) represents a promising candidate for drug development, with applications spanning neurology and immunology. Ongoing research aims to overcome existing limitations and fully elucidate its therapeutic potential. The compound's unique pharmacological profile and recent synthetic advancements position it as a valuable subject for future studies in the chemical biology and pharmaceutical fields.